Cas no 866042-95-7 (2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide)

• Product Name: 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide
• CAS No: 866042-95-7
• CID: 4662552
• Update Time: 2025-05-21

2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide

Additional information on 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide

Comprehensive Guide to 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide (CAS No. 866042-95-7)

2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide (CAS No. 866042-95-7) is a specialized organic compound with a unique molecular structure, combining a cyano-methoxyphenyl group with a pyrrole ring and an N,N-dimethyl-2-oxoacetamide moiety. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers and industry professionals frequently search for its synthesis methods, biological activity, and commercial availability, making it a topic of growing relevance in scientific discussions.

The compound’s structure features a 2-cyano-3-methoxyphenyl group attached to a pyrrole ring, which is further linked to an N,N-dimethyl-2-oxoacetamide functional group. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in polar organic solvents and stability under standard laboratory conditions. Its molecular weight and logP value suggest potential bioavailability, a key consideration for pharmaceutical applications. Recent studies have explored its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In the pharmaceutical sector, 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide is being investigated for its potential in treating inflammatory and metabolic disorders. Its structure-activity relationship (SAR) has drawn comparisons to known small-molecule drugs, prompting inquiries about its mechanism of action and toxicity profile. Additionally, agrochemical researchers are examining its utility as a plant growth regulator or pesticide intermediate, reflecting the increasing demand for eco-friendly crop solutions.

The synthesis of CAS No. 866042-95-7 typically involves multi-step organic reactions, including pyrrole formation, cyanation, and amide coupling. Optimizing its yield and purity remains a focus for chemical manufacturers, as evidenced by patents and journal publications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing common queries about its specifications and handling protocols.

Market dynamics for 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide reveal a niche but expanding demand, driven by R&D investments in precision medicine and sustainable agriculture. Suppliers often highlight its custom synthesis options and bulk pricing, catering to both academic and industrial clients. Regulatory compliance, including REACH and GMP standards, is frequently discussed in procurement contexts.

Emerging applications in material science, such as its use in organic semiconductors or photocatalysts, further broaden its appeal. Researchers are also probing its computational chemistry parameters, leveraging AI-driven molecular modeling tools to predict its interactions—a hot topic in modern drug design. These interdisciplinary angles enhance the compound’s visibility in search engines and academic databases.

For laboratories handling CAS No. 866042-95-7, proper storage conditions (e.g., desiccated, cool environments) and safety data sheets (SDS) are critical considerations. While not classified as hazardous, standard precautions for organic compounds apply, aligning with FAQs about its handling and disposal.

In summary, 2-[1-(2-cyano-3-methoxyphenyl)-1H-pyrrol-2-yl]-N,N-dimethyl-2-oxoacetamide represents a versatile scaffold with untapped potential across industries. Its synthetic accessibility, diverse applications, and alignment with green chemistry principles position it as a compound of enduring scientific and commercial interest.